Cas no 4680-78-8 (Acid Green 3 (~50%))

• Product Name: Acid Green 3 (~50%)
• CAS No: 4680-78-8
• MF: C₃₇H₃₅N₂NaO₆S₂
• MW: 690.803378343582
• MDL: MFCD00012122
• CID: 328996
• PubChem ID: 87570368
• Update Time: 2025-06-07

Acid Green 3 (~50%) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium,N-ethyl-N-[4-[[4-[ethyl[(3-sulfophenyl)methyl]amino]phenyl]phenylmethylene]-2,5-cyclohexadien-1-ylidene]-3-sulfo-,inner salt, sodium salt (1:1)
• Acid Green 3
• Benzenemethanaminium,N-ethyl-N-[4-[[4-[ethyl[(3-sulfophenyl)methyl]amino]phenyl]phenylmethylen...
• Guinea Green B
• GUINEA GREEN B, C.I. 42085
• Aci Gree 3
• Acid Green B
• acidgreens
• afgreenno1
• fdcgreen1
• foodgreen1
• Green GB
• guinia green B
• MIDORI402
• Pontacyl Green B
• N-Ethyl-N-[4-[[4-[ethyl[(3-sulfophenyl)methyl]amino]phenyl]phenylmethylene]-2,5-cyclohexadien-1-ylidene]-3-sulfobenzenemethanaminium inner salt sodium salt
• Acid Green 3 (~50%)

• MDL： MFCD00012122
• Inchi： 1S/C37H36N2O6S2.Na/c1-3-38(26-28-10-8-14-35(24-28)46(40,41)42)33-20-16-31(17-21-33)37(30-12-6-5-7-13-30)32-18-22-34(23-19-32)39(4-2)27-29-11-9-15-36(25-29)47(43,44)45;/h5-25H,3-4,26-27H2,1-2H3,(H-,40,41,42,43,44,45);/q;+1/p-1
• InChI Key： XKTMIJODWOEBKO-UHFFFAOYSA-M
• SMILES： S(C1=CC=CC(=C1)CN(CC)C1C=CC(=CC=1)C(C1C=CC=CC=1)=C1C=CC(C=C1)=[N+](CC)CC1C=CC=C(C=1)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+] |c:26,t:33|

Computed Properties

• Exact Mass: 690.18300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 48
• Rotatable Bond Count: 11
• Complexity: 1250
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 121

Experimental Properties

• Color/Form: Uncertain
• Melting Point: 255 ºC (dec.)
• PSA: 137.41000
• LogP: 8.28440
• Solubility: Uncertain
• Merck: 4575
• Color index: 42085

Acid Green 3 (~50%) Security Information

• WGK Germany：3
• RTECS：BQ4375000
• Toxicity：LD50 orally in rats: >2 g/kg (Lu, Lavalle)